Cas no 1609395-44-9 (methyl (cyclohexylamino)(phenyl)acetate hydrochloride)

• Product Name: methyl (cyclohexylamino)(phenyl)acetate hydrochloride
• CAS No: 1609395-44-9
• MF: C₁₅H₂₂ClNO₂
• MW: 283.7936835289
• MDL: MFCD13194083
• CID: 4608132
• Update Time: 2025-06-29

methyl (cyclohexylamino)(phenyl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl (cyclohexylamino)(phenyl)acetate hydrochloride

• MDL： MFCD13194083
• Inchi： 1S/C15H21NO2.ClH/c1-18-15(17)14(12-8-4-2-5-9-12)16-13-10-6-3-7-11-13;/h2,4-5,8-9,13-14,16H,3,6-7,10-11H2,1H3;1H
• InChI Key： OIHOOYSBZIDAOV-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(C(=O)OC)NC1CCCCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5

Additional information on methyl (cyclohexylamino)(phenyl)acetate hydrochloride

Methyl (cyclohexylamino)(phenyl)acetate Hydrochloride: A Comprehensive Overview

Methyl (cyclohexylamino)(phenyl)acetate hydrochloride (CAS No. 1609395-44-9) is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and molecular research. The combination of a cyclohexylamino group and a phenyl moiety in its structure contributes to its distinctive chemical properties, making it a subject of extensive study and exploration.

The molecular structure of methyl (cyclohexylamino)(phenyl)acetate hydrochloride consists of an acetate ester linked to a cyclohexylamino group and a phenyl ring. This configuration imparts both lipophilic and hydrophilic characteristics to the molecule, which can be advantageous in various biochemical interactions. The hydrochloride salt form enhances the solubility of the compound in aqueous solutions, facilitating its use in biological assays and pharmaceutical formulations.

In recent years, the compound has been investigated for its pharmacological properties. Studies have suggested that methyl (cyclohexylamino)(phenyl)acetate hydrochloride may exhibit modulatory effects on certain biological pathways. Specifically, research has indicated potential interactions with neurotransmitter systems, which could make it relevant in the development of therapeutic agents for neurological disorders. The cyclohexylamino group, in particular, has been noted for its ability to interact with specific binding sites, influencing receptor activity and signal transduction.

Advances in computational chemistry have enabled more detailed analysis of the compound's behavior in biological systems. Molecular modeling studies have been employed to predict how methyl (cyclohexylamino)(phenyl)acetate hydrochloride might bind to target proteins and enzymes. These simulations have provided insights into the compound's binding affinity and potential side effects, which are crucial factors in drug design. The phenyl ring, known for its aromatic stability, plays a role in determining the compound's metabolic pathways and excretion rates.

The synthesis of methyl (cyclohexylamino)(phenyl)acetate hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Researchers have developed efficient synthetic routes that optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical use. The process typically involves the condensation of cyclohexylamine with phenylacetic acid to form the intermediate ester, followed by conversion to the hydrochloride salt.

Current research is exploring the potential applications of methyl (cyclohexylamino)(phenyl)acetate hydrochloride in therapeutic contexts beyond traditional pharmaceuticals. For instance, studies are being conducted to assess its efficacy as an intermediate in the synthesis of more complex drug molecules. Additionally, its unique structural properties make it a valuable tool for investigating enzyme mechanisms and developing novel biochemical probes.

The safety profile of methyl (cyclohexylamino)(phenyl)acetate hydrochloride is another area of focus. Preclinical studies have been conducted to evaluate its toxicity and potential adverse effects. These studies have provided valuable data on dosing regimens and safe exposure limits, which are essential for guiding clinical trials and ensuring patient safety. The compound's stability under various storage conditions has also been assessed to ensure its integrity throughout the supply chain.

The regulatory landscape for methyl (cyclohexylamino)(phenyl)acetate hydrochloride is evolving as new research emerges. Regulatory agencies require comprehensive data on a compound's chemical properties, pharmacological effects, and safety before approving it for use in medical products. Researchers are collaborating with regulatory bodies to provide this information efficiently, ensuring that the compound can be rapidly translated from laboratory research to clinical applications.

Future directions in the study of methyl (cyclohexylamino)(phenyl)acetate hydrochloride include exploring its role in personalized medicine. By understanding how individual genetic variations influence responses to this compound, researchers can develop tailored therapeutic strategies that maximize efficacy while minimizing side effects. Advances in genomics and proteomics are expected to enhance our ability to predict these individual responses, paving the way for more personalized treatment approaches.

In conclusion, methyl (cyclohexylamino)(phenyl)acetate hydrochloride is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with promising pharmacological properties, make it a valuable candidate for further study. As research continues to uncover new applications and insights into its behavior, this compound is poised to play an important role in advancing medical science and improving patient care.